![molecular formula C12H21N5 B1531901 6-(4-aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine CAS No. 1904226-82-9](/img/structure/B1531901.png)
6-(4-aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine
Overview
Description
The compound “6-(4-aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine” is a type of piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . Specific methods of piperidine synthesis have been widely studied .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The structure–activity relationship shows that the presence of a nitrogen atom in the cycle is optimal .Chemical Reactions Analysis
Piperidines are involved in various chemical reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of piperidine derivatives can vary widely depending on the specific derivative and its structure. For example, some derivatives might be solids while others are liquids. They might also have different solubilities, melting points, and boiling points .Scientific Research Applications
Nitrogen-Containing Compounds in Pharmaceuticals
Nitrogen heterocycles, including various amines, are critical structural components in pharmaceuticals, representing a significant portion of approved drugs. An analysis of U.S. FDA-approved drugs revealed the prevalence and importance of nitrogen-containing heterocycles, highlighting their diverse roles in drug development and therapeutic applications (Vitaku, Smith, & Njardarson, 2014).
Analytical Methods for Biogenic Amines
The determination of biogenic amines in foods and biological samples is crucial for understanding their roles in health and disease. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC), are employed for the quantitative analysis of these compounds, highlighting the importance of sensitive and specific analytical methods in the study of amines (Önal, 2007).
Amine-Functionalized Materials
Amine-functionalized metal–organic frameworks (MOFs) demonstrate significant potential in applications ranging from CO2 capture to catalysis. The incorporation of amino functionalities into MOFs enhances their interaction with CO2, showcasing the utility of amine modification in developing advanced materials for environmental and catalytic applications (Lin, Kong, & Chen, 2016).
Reductive Amination Processes
Reductive amination, a key reaction for synthesizing alkyl amines from aldehydes or ketones, utilizes hydrogen as a reducing agent. Recent advancements highlight the development of catalysts based on earth-abundant metals, underscoring the importance of efficient and sustainable synthetic methods in amine chemistry (Irrgang & Kempe, 2020).
Applications and Safety of Amines
The formation of heterocyclic amines during food processing and their implications for human health have been extensively studied. Understanding the formation mechanisms and potential health risks associated with these compounds is crucial for developing safer food processing techniques and dietary recommendations (Zamora & Hidalgo, 2015).
Mechanism of Action
Target of Action
It is known that piperidine derivatives, which this compound is a part of, are utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .
Biochemical Pathways
Piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Result of Action
Compounds with a piperidine moiety show a wide variety of biological activities .
Safety and Hazards
Future Directions
Piperidine derivatives continue to be an active area of research, with potential applications in the pharmaceutical industry and other fields . Future research will likely focus on developing new synthesis methods, exploring new biological applications, and improving our understanding of the properties and mechanisms of action of these compounds .
properties
IUPAC Name |
6-(4-aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N5/c1-3-14-11-8-12(16-9(2)15-11)17-6-4-10(13)5-7-17/h8,10H,3-7,13H2,1-2H3,(H,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEJDXNQEZKBCPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC(=NC(=N1)C)N2CCC(CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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